Cas no 174468-94-1 (Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate)

• Product Name: Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate
• CAS No: 174468-94-1
• MF: C₁₀H₁₀N₂O₅S
• MW: 270.261801242828
• MDL: MFCD26419046
• CID: 5054449
• PubChem ID: 15266236
• Update Time: 2025-11-01

Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-[1,2]thiazolo[5,4-b]pyridin-2-yl)acetate
• Ethyl 2-(1,1,3-trioxo-[1,2]thiazolo[5,4-b]pyridin-2-yl)acetate
• 2-(Ethoxycarbonylmethyl)isothiazolo[5,4-b]pyridin-3(2H)-one 1,1-dioxide
• Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate

• MDL： MFCD26419046
• Inchi： 1S/C10H10N2O5S/c1-2-17-8(13)6-12-10(14)7-4-3-5-11-9(7)18(12,15)16/h3-5H,2,6H2,1H3
• InChI Key： DCHREKWBXKTFCO-UHFFFAOYSA-N
• SMILES： S1(C2=C(C=CC=N2)C(N1CC(=O)OCC)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 455
• XLogP3: 0.1
• Topological Polar Surface Area: 102

Additional information on Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate

Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate: A Comprehensive Overview

Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the class of heterocyclic derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate incorporates several key functional groups, including a trioxo group and a bpyridine ring, which contribute to its distinctive reactivity and interaction with biological targets.

The synthesis of Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the trioxo group makes this compound particularly interesting from a chemical standpoint, as it can participate in various redox reactions and act as a potent electron-withdrawing group. This property is crucial in drug design, where modulating electron density can significantly influence the binding affinity and selectivity of a molecule towards its target.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate with high accuracy. Molecular docking studies have shown that this compound exhibits promising interactions with several enzymes and receptors involved in critical biological pathways. For instance, preliminary data suggest that it may inhibit the activity of enzymes associated with inflammation, making it a potential candidate for the development of novel anti-inflammatory agents.

The bpyridine ring in Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate is another key feature that contributes to its therapeutic potential. Bpyridine derivatives are well-known for their ability to form stable coordination complexes with metal ions. This property has been exploited in various pharmaceutical applications, including the development of anticancer agents and antimicrobial compounds. The presence of the trioxo group further enhances the compound's ability to interact with metal ions, potentially leading to novel therapeutic strategies.

In vitro studies have begun to explore the pharmacological effects of Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1,2thiazolo5,4-bpyridin-2-yl)acetate on various cell lines. Initial results indicate that this compound exhibits moderate cytotoxicity towards certain cancer cell lines while maintaining low toxicity towards normal cells. This selective toxicity is a desirable characteristic in drug development and suggests that Ethyl 2-(1,1,3-trioxo-2H,3H-1lambda6-1，